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Compound of Interest

Compound Name: 2-Nitrobenzyl bromide

Cat. No.: B042877 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling hazardous materials like 2-Nitrobenzyl bromide. This

guide provides immediate, essential safety protocols, logistical information for handling and

disposal, and detailed personal protective equipment (PPE) requirements to foster a secure

research environment.

Chemical Identifier:

Name: 2-Nitrobenzyl bromide

Synonyms: alpha-Bromo-o-nitrotoluene

CAS Number: 3958-60-9

Hazard Identification and First Aid:

2-Nitrobenzyl bromide is classified as a hazardous chemical that can cause severe skin burns

and serious eye damage.[1] It is crucial to handle this substance with extreme care in a well-

ventilated area or a closed system.[1] In case of exposure, immediate medical attention is

required.[1]
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing

and shoes.[1][2] Rinse the affected skin area

with plenty of water.[2] Seek immediate medical

assistance.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[2][3] If present, remove contact lenses if it is

easy to do so and continue rinsing.[2][3]

Immediately call a poison center or doctor.[2]

Inhalation

Move the individual to fresh air.[2][3] If breathing

is difficult or has stopped, provide artificial

respiration.[2] Seek immediate medical

attention.[1]

Ingestion
Do NOT induce vomiting.[1][2] Rinse the mouth

with water.[2] Call a physician immediately.[1]

Personal Protective Equipment (PPE):

The following table outlines the necessary PPE for handling 2-Nitrobenzyl bromide to prevent

exposure.
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PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.[3] A face shield is also

recommended.

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Fire/flame resistant

and impervious clothing is advised.[3]

Respiratory Protection

If exposure limits are exceeded or irritation

occurs, use a NIOSH/MSHA or European

Standard EN 149 approved full-face respirator.

[1][3]

Operational and Disposal Plan:

Proper handling, storage, and disposal procedures are critical to ensure safety and

compliance.

Handling and Storage:

Handling: Handle in a well-ventilated area or under an appropriate exhaust ventilation

system.[1] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Do not eat, drink, or

smoke when using this product. Wash hands thoroughly after handling.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store in a

corrosives area and protect from moisture.[1] Incompatible materials to avoid include bases,

strong oxidizing agents, alcohols, and amines.[1]

Spill and Disposal:

Spill Response: In case of a spill, sweep up and shovel the material into suitable containers

for disposal.[1] Absorb spillage to prevent material damage.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[3][4] Do not empty into drains.[1]
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Experimental Workflow for Handling 2-Nitrobenzyl Bromide:

The following diagram outlines the standard operating procedure for safely handling 2-
Nitrobenzyl bromide from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Nitrobenzyl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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